Cas no 525537-99-9 (Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci))

Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci) structure
525537-99-9 structure
Product Name:Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci)
CAS No:525537-99-9
MF:C13H26N2
MW:210.358943462372
CID:2184589
PubChem ID:4022164
Update Time:2025-04-21

Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci)
    • DB-327267
    • PIPERIDINE, 1-ETHYL-3-(3-ETHYL-2-PYRROLIDINYL)-
    • 1-ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine
    • 525537-99-9
    • Inchi: 1S/C13H26N2/c1-3-11-7-8-14-13(11)12-6-5-9-15(4-2)10-12/h11-14H,3-10H2,1-2H3
    • InChI Key: AVHKSVGCNJCWHU-UHFFFAOYSA-N
    • SMILES: N1CCC(CC)C1C1CN(CC)CCC1

Computed Properties

  • Exact Mass: 210.21
  • Monoisotopic Mass: 210.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 15.3Ų
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